2-(3-(Trifluoromethyl)phenyl)isonicotinic acid
Overview
Description
Scientific Research Applications
Pharmaceuticals
This compound is a key structural motif in various active pharmaceutical ingredients. Its derivatives, particularly those containing the trifluoromethylpyridine (TFMP) moiety, are used in several approved pharmaceutical products and many are undergoing clinical trials . The unique physicochemical properties of the fluorine atom combined with the pyridine ring contribute to the biological activities of these compounds.
Organic Synthesis
In organic synthesis, 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid serves as an intermediate for constructing complex molecules. Its reactivity allows for the formation of N-substituted products, which are valuable in creating diverse chemical entities for further research and development .
Agrochemicals
The TFMP derivatives of this compound are extensively used in crop protection. More than 20 new TFMP-containing agrochemicals have been introduced to the market, highlighting the importance of this compound in developing new pesticides and herbicides .
Dyestuff Industry
While specific applications in the dyestuff industry are not detailed in the search results, compounds like 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid are important raw materials and intermediates in the synthesis of dyes. Their structural properties can influence the color and stability of the dye molecules .
Materials Science
This compound’s derivatives are used in materials science, particularly in the development of new materials with specific desired properties. The incorporation of the trifluoromethyl group can significantly alter the physical characteristics of materials .
Chemical Research
In chemical research, 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid is utilized for the derivatization of amino-functionalized surfaces and the preparation of various chemical entities. It’s a versatile building block in the synthesis of complex organic molecules .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that similar compounds have shown activity againstMycobacterium tuberculosis .
Mode of Action
It’s known that similar compounds interact with their targets and cause changes that inhibit the growth of the bacteria .
Biochemical Pathways
Similar compounds are known to interfere with the synthesis of cell walls in bacteria, thereby inhibiting their growth .
Pharmacokinetics
Similar compounds are known to be well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
Similar compounds are known to inhibit the growth of bacteria, leading to their death .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a well-ventilated place and kept tightly closed . It’s also known that similar compounds can form explosive mixtures with air .
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO2/c14-13(15,16)10-3-1-2-8(6-10)11-7-9(12(18)19)4-5-17-11/h1-7H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDCCRNNYPWNESR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90679522 |
Source
|
| Record name | 2-[3-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(Trifluoromethyl)phenyl)isonicotinic acid | |
CAS RN |
1226291-45-7 |
Source
|
| Record name | 2-[3-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90679522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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